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Compound of Interest

Compound Name: Alizarin green

Cat. No.: B1292808

An In-depth Analysis of the Solubility Characteristics of Alizarin Cyanine Green G (Acid Green
25, C.1. 61570) in Various Solvents for Application in Scientific Research and Drug
Development.

This technical guide provides a comprehensive overview of the solubility of Alizarin Green,
specifically focusing on the widely used anthraquinone dye, Alizarin Cyanine Green G, also
known as Acid Green 25 (C.I. 61570). The information compiled herein is intended for
researchers, scientists, and professionals in drug development who utilize this dye in their
work. This document presents quantitative solubility data, detailed experimental protocols for
solubility determination, and a logical workflow for assessing solubility.

Introduction to Alizarin Green and its Significance

Alizarin Green belongs to the family of anthraquinone dyes, which are characterized by their
vibrant colors and stability.[1] Specifically, Alizarin Cyanine Green G is a water-soluble dye due
to the presence of sulfonic acid groups in its structure.[2] Its applications are diverse, ranging
from a textile dye for wool, silk, and nylon to a biological stain in microscopy and histology for
visualizing cellular structures.[1][3] In the context of drug development and research,
understanding the solubility of such compounds is paramount for ensuring the accuracy and
reproducibility of experimental results, as well as for formulation development.[4]

Quantitative Solubility Data
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The solubility of Alizarin Cyanine Green G (Acid Green 25, C.I. 61570) has been determined in
a variety of common laboratory solvents. The following table summarizes the available
guantitative data from various technical sources. It is important to note that solubility can be
influenced by factors such as temperature, pH, and the presence of other solutes.

Chemical .
Solvent Solubility Temperature Reference(s)
Formula
Water H20 36 g/L 20°C [5]
Water H20 5-10 mg/mL 21.1°C (70 °F) [6]
Acetone Cs3HeO 2g/L Not Specified [7]
Dimethyl
Sulfoxide C2HeOS 60 g/L Not Specified [7]
(DMSO0)
Ethanol C2HsOH 2g/L Not Specified [7]
2-
CsHsO:2 30 mg/mL Not Specified [6]
Methoxyethanol
Pyridine CsHsN Slightly Soluble Not Specified [31[8]
Chloroform CHCIs Insoluble Not Specified [31[8]
Toluene C7Hs Insoluble Not Specified [3][8]

Note: The solubility of acid dyes like Acid Green 25 in aqueous solutions is known to be pH-
dependent. Generally, the solubility of anionic dyes increases as the pH of the solution
decreases (becomes more acidic).[9][10]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for any research involving dissolved compounds.
The following are detailed methodologies for key experiments to determine both
thermodynamic and kinetic solubility.
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Thermodynamic Solubility Determination (Shake-Flask
Method)

This method determines the equilibrium solubility of a compound in a given solvent.

Objective: To find the maximum concentration of Alizarin Green that can be dissolved in a

solvent at a specific temperature when the system is at equilibrium.

Materials:

Alizarin Cyanine Green G powder

Solvent of interest (e.g., water, ethanol, DMSO)
Volumetric flasks

Analytical balance

Shaking incubator or orbital shaker

Centrifuge

Syringe filters (0.45 pm)

UV-Vis Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Procedure:

Add an excess amount of Alizarin Green powder to a known volume of the solvent in a
sealed container. The excess solid is crucial to ensure that saturation is reached.

Place the container in a shaking incubator set to a constant temperature (e.g., 25 °C) and
agitate for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

After incubation, allow the suspension to settle.

Carefully withdraw a sample of the supernatant and filter it using a syringe filter to remove all
undissolved particles.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1292808?utm_src=pdf-body
https://www.benchchem.com/product/b1292808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Dilute the filtrate with the solvent to a concentration that falls within the linear range of the
analytical instrument.

o Determine the concentration of the dissolved Alizarin Green using a pre-calibrated UV-Vis
spectrophotometer (at the Amax of the dye, which is around 642 nm in water) or an HPLC
system.[7]

o Calculate the original concentration in the saturated solution to determine the
thermodynamic solubility.

Kinetic Solubility Determination (High-Throughput
Method)

This method is often used in early-stage drug discovery to quickly assess the solubility of a
compound from a concentrated stock solution.[11]

Obijective: To determine the concentration at which a compound precipitates when a
concentrated stock solution in an organic solvent (like DMSO) is added to an aqueous buffer.

Materials:

Concentrated stock solution of Alizarin Green in DMSO (e.g., 10 mM)

Aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4)

96-well microplates

Automated liquid handler (optional)

Plate reader capable of nephelometry or UV-Vis absorbance measurement
Procedure:
» Prepare a series of dilutions of the Alizarin Green stock solution in DMSO in a 96-well plate.

e In a separate 96-well plate, add the aqueous buffer.
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o Transfer a small volume of each DMSO dilution to the corresponding wells of the aqueous
buffer plate. This rapid addition of a DMSO solution to an agueous medium can induce
precipitation if the compound's solubility is exceeded.

» Allow the plate to equilibrate for a set period (e.g., 2 hours) at a controlled temperature.

o Measure the turbidity of each well using a nephelometer. The point at which a significant
increase in light scattering is observed indicates the onset of precipitation and thus the
kinetic solubility.

» Alternatively, the plate can be centrifuged to pellet the precipitate, and the concentration of
the dissolved compound in the supernatant can be measured by UV-Vis absorbance.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for determining the solubility of a
compound like Alizarin Green.
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Workflow for Solubility Determination
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Caption: A generalized workflow for determining the thermodynamic and kinetic solubility of a
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Conclusion

This technical guide provides essential solubility data and standardized protocols for Alizarin
Cyanine Green G (Acid Green 25). The presented information is critical for researchers and

scientists to ensure the reliable application of this dye in various experimental settings. The

provided workflow for solubility determination offers a systematic approach to characterizing
this and other similar compounds. For any application, it is recommended to experimentally

verify the solubility under the specific conditions of the planned experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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